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Compound of Interest

Compound Name: Lithium dichromate

Cat. No.: B084804 Get Quote

This guide provides essential information for the safe handling and disposal of laboratory waste

containing lithium dichromate. Adherence to these protocols is critical for ensuring personnel

safety and environmental compliance.

Frequently Asked Questions (FAQs)
Q1: What is lithium dichromate and why is its waste considered hazardous?

A1: Lithium dichromate (Li₂Cr₂O₇) is an orange-red crystalline solid that is a powerful

oxidizing agent.[1][2] It is soluble in water and hygroscopic (absorbs moisture from the air).[1]

The waste is considered hazardous primarily due to the presence of hexavalent chromium

(Cr(VI)), which is highly toxic and carcinogenic. Additionally, as a strong oxidizer, it can react

violently with combustible materials.[1][3]

Q2: What are the primary hazards associated with lithium dichromate exposure?

A2: Exposure to lithium dichromate can cause severe health effects. Inhalation can lead to

corrosion of mucous membranes.[4] Skin contact may cause dermatitis and slow-healing

ulcers, while eye contact can result in conjunctivitis.[4] Ingestion is particularly dangerous,

potentially leading to severe gastroenteritis, liver and kidney damage, and vascular collapse.[4]

Q3: What immediate steps should be taken in case of accidental exposure?

A3:
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Inhalation: Move the individual to fresh air immediately.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with large amounts

of water. Applying a paste of sodium bicarbonate has also been recommended.[3][5]

Eye Contact: Immediately flush the eyes with a slow stream of water for 10-15 minutes,

holding the eyelids open.[3][5]

Ingestion: Have the conscious victim drink copious amounts of water or milk. Do not induce

vomiting.[6] In all cases of exposure, seek immediate medical attention.[3]

Q4: How is lithium dichromate waste classified for disposal?

A4: Waste containing lithium dichromate is classified as hazardous waste. Specifically, due to

its chromium content, it falls under the EPA hazardous waste regulations.[5][7] It exhibits

characteristics of both toxicity and reactivity (oxidizer). The specific waste codes may vary by

jurisdiction but are related to chromium toxicity.

Troubleshooting Guide
Q5: What should I do in the event of a small lithium dichromate spill in the lab?

A5: For a small spill of solid lithium dichromate, you should:

Isolate the Area: Restrict access to the spill area. Ensure adequate ventilation.[5]

Wear appropriate Personal Protective Equipment (PPE): This includes a respirator, safety

goggles, a lab coat, and chemical-resistant gloves.[6]

Contain and Collect: Carefully sweep up the solid material and place it into a suitable,

labeled, and closed container for disposal.[8][9] Avoid creating dust.[9]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill to your institution's Environmental Health and Safety (EHS)

department.
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For liquid spills, absorb the material with an inert absorbent like vermiculite or dry sand, then

collect it into a sealed container for disposal.[5] Do not use combustible materials like paper

towels for absorption.

Q6: My lithium dichromate waste container is showing signs of bulging or pressure buildup.

What does this mean and what should I do?

A6: Pressure buildup can occur if the lithium dichromate waste has been inadvertently mixed

with an incompatible substance, such as an organic solvent or a reducing agent, leading to a

chemical reaction that generates gas. Lithium dichromate can decompose when heated,

releasing oxygen which can also increase pressure and support combustion.[3][4]

Do not open the container.

Move the container to a secure, well-ventilated area like a chemical fume hood, away from

combustible materials.

Alert your supervisor and contact your EHS department immediately for guidance.

Q7: Can I mix different types of chromium waste together?

A7: It is not recommended. Different chromium compounds may have different reactivities.

More importantly, mixing hazardous waste streams is generally prohibited unless specified as

part of an approved treatment protocol. Always collect lithium dichromate waste in a

dedicated and clearly labeled container.[10]

Data Presentation
Table 1: Chemical and Physical Properties of Lithium Dichromate
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Property Value Source

Molecular Formula Cr₂Li₂O₇ [1]

Molecular Weight 229.87 g/mol [11]

Appearance
Orange-red to black-brown

crystalline powder
[1][4]

Melting Point 130 °C (266 °F) [1][3]

Boiling Point
Decomposes at 187 °C (368.6

°F)
[1][3]

Density 2.34 g/cm³ at 30 °C (86 °F) [1][3]

Solubility Highly soluble in water [1][11]

Table 2: Regulatory and Safety Information

Identifier Classification Source

Primary Hazard
Strong Oxidizer, Toxic,

Carcinogen
[1][3]

UN Number
UN3288 (for toxic solids,

inorganic, n.o.s.)
[4]

RCRA Regulation
Regulated as hazardous waste

containing chromium
[5][7]

Experimental Protocols
Protocol: On-Site Treatment of Aqueous Lithium Dichromate Waste (Reduction of Cr(VI))

Disclaimer: This is a generalized protocol. Always consult your institution's specific EHS

guidelines and obtain necessary approvals before treating hazardous waste. This procedure

must be performed in a chemical fume hood with appropriate PPE.
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Objective: To convert toxic hexavalent chromium (Cr(VI)) in an aqueous solution to the less

toxic and less soluble trivalent chromium (Cr(III)), which can then be precipitated.

Materials:

Aqueous waste containing lithium dichromate

Sulfuric acid (H₂SO₄)

Sodium bisulfite (NaHSO₃) or sodium metabisulfite (Na₂S₂O₅)

Sodium hydroxide (NaOH) or calcium hydroxide (Ca(OH)₂)

pH meter or pH paper

Stir plate and stir bar

Appropriately labeled waste containers

Procedure:

Acidification:

Place the aqueous dichromate waste solution in a suitable beaker on a stir plate and begin

gentle stirring.

Slowly add sulfuric acid to lower the pH to approximately 2-3. This acidic environment is

necessary for the reduction reaction.

Reduction of Cr(VI):

Slowly add a reducing agent, such as sodium bisulfite solution, to the acidified waste.

The orange-red color of the dichromate (Cr(VI)) will change to the green color of the

chromium (III) ion as the reaction proceeds.

Continue adding the reducing agent until the solution remains green, indicating the

complete reduction of Cr(VI).
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Precipitation of Cr(III):

Once the reduction is complete, slowly add sodium hydroxide or calcium hydroxide

solution to raise the pH to between 8.5 and 9.

As the pH increases, a gray-green precipitate of chromium (III) hydroxide (Cr(OH)₃) will

form.

Separation and Disposal:

Allow the precipitate to settle.

Separate the solid precipitate from the liquid. The liquid portion should be tested for any

remaining chromium before being disposed of as non-hazardous aqueous waste (pending

verification and local regulations).

The chromium hydroxide precipitate must be collected, dried, and disposed of as solid

hazardous waste in a properly labeled container.[12]

Logical Workflow for Disposal
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Waste Generation
(Lab Experiment)

Identify Waste Stream
(Contains Lithium Dichromate?)

Segregate Waste
(Use Dedicated, Compatible Container)

 Yes 

Label Container
'Hazardous Waste'

'Toxic, Oxidizer'
List Contents

Store in Satellite
Accumulation Area (SAA)

On-Site Treatment Approved?
(e.g., Cr(VI) Reduction)

Follow Approved Treatment Protocol
(See Protocol Section)

 Yes 

Request Waste Pickup
(Contact EHS)

 No 

Dispose of Treated Waste
(Precipitate as Solid HazWaste)

Disposal by Certified
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of lithium dichromate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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